Cas no 2196-58-9 (Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]-)

• Product Name: Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]-
• CAS No: 2196-58-9
• MF: C₇H₁₄N₂O₄Se
• MW: 269.157061100006
• CID: 266981
• PubChem ID: 98223
• Update Time: 2025-04-19

Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]-
• 2196-58-9
• CHEBI:26630
• 2-amino-4-[(2-amino-2-carboxyethyl)selanyl]butyric acid
• NSC90812
• DTXSID60944557
• NSC-90812
• Q27103094
• 2-amino-4-(2-amino-3-hydroxy-3-oxopropyl)selanylbutanoic acid
• selenocystathionines
• 2-amino-4-[(2-amino-2-carboxyethyl)selanyl]butanoic acid
• Selenocystathionine

• Inchi： 1S/C7H14N2O4Se/c8-4(6(10)11)1-2-14-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)
• InChI Key： ZNWYDQPOUQRDLY-UHFFFAOYSA-N
• SMILES： [Se](CC(C(=O)O)N)CCC(C(=O)O)N

Computed Properties

• Exact Mass: 264.01792
• Monoisotopic Mass: 270.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: -3.464

Experimental Properties

• Boiling Point: 489.4°Cat760mmHg
• Flash Point: 249.8°C
• PSA: 126.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids